Cas no 2768327-37-1 (2-[(2-Aminoethyl)sulfanyl]-6-phenyl-3,4-dihydropyrimidin-4-one dihydrochloride)

• Product Name: 2-[(2-Aminoethyl)sulfanyl]-6-phenyl-3,4-dihydropyrimidin-4-one dihydrochloride
• CAS No: 2768327-37-1
• MF: C₁₂H₁₅Cl₂N₃OS
• MW: 320.237999200821
• CID: 5932095
• PubChem ID: 165992789
• Update Time: 2023-12-13

2-[(2-Aminoethyl)sulfanyl]-6-phenyl-3,4-dihydropyrimidin-4-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2768327-37-1
• 2-[(2-aminoethyl)sulfanyl]-6-phenyl-3,4-dihydropyrimidin-4-one dihydrochloride
• EN300-37399517
• 2-[(2-Aminoethyl)sulfanyl]-6-phenyl-3,4-dihydropyrimidin-4-one dihydrochloride

• Inchi： 1S/C12H13N3OS.2ClH/c13-6-7-17-12-14-10(8-11(16)15-12)9-4-2-1-3-5-9;;/h1-5,8H,6-7,13H2,(H,14,15,16);2*1H
• InChI Key： DSZUQQMOWUSQBE-UHFFFAOYSA-N
• SMILES： Cl.Cl.S(CCN)C1=NC(=CC(N1)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 319.0312887g/mol
• Monoisotopic Mass: 319.0312887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.8Ų